Cas no 76681-73-7 (E-Butylidenephthalide)

E-Butylidenephthalide structure

Product Name:E-Butylidenephthalide

CAS No:76681-73-7

MF:C₁₂H₁₂O₂

MW:188.222483634949

CID:1781340

PubChem ID:5352899

Update Time:2025-04-21

E-Butylidenephthalide Chemical and Physical Properties

Names and Identifiers

- (3e)-3-butylidene-2-benzofuran-1(3h)-one
- (E)-3-bromoprop-2-enoic acid
- E-n-butylidenephthalide
- (E)-3-bromoacrylic acid
- AKOS006271556
- (E)-3-butylidenephthalide
- E-butylindenephthalide
- 3t-bromo-acrylic acid
- (E)-3-Bromopropenoic acid
- NSC179393
- 3E-bromoacrylate
- E-butylidenephthalide
- (E)-3-butylidene-3H-isobenzofuran-1-one
- InChI=1/C3H3BrO2/c4-2-1-3(5)6/h1-2H,(H,5,6)/b2-1
- AC1LD7YI
- trans-3-Bromoacrylic acid
- (E)-3-n-Butylphthalide
- n-butylidene-phthalide
- 2-propenoic acid, 3-bromo-, (2Z)-
- 3-bromo-2E-propenoic acid
- (2Z)-3-bromoacrylic acid
- (E)-3-bromoprop-2-enoic acid; E-n-butylidenephthalide; (E)-3-bromoacrylic acid; AKOS006271556; (E)-3-butylidenephthalide; E-butylindenephthalide; 3t-bromo-acrylic acid; (E)-3-Bromopropenoic acid; NSC179393; 3E-bromoacrylate; E-butylidenephthalide; (E)-3-butylidene-3H-isobenzofuran-1-one; InChI=1/C3H3BrO2/c4-2-1-3(5)6/h1-2H,(H,5,6)/b2-1; AC1LD7YI; trans-3-Bromoacrylic acid; (E)-3-n-Butylphthalide; n-butylidene-phthalide; 2-propenoic acid
- 3-Butylidene-phthalide
- Butylidenephthalide
- 76681-73-7
- 1(3H)-ISOBENZOFURANONE, 3-BUTYLIDENE-
- 2JL3MHX6ZE
- FEMA 3333
- Lingustilide
- 1(3H)-Isobenzofuranone, 3-butylidene-, (3E)-
- Q27890207
- 3-Butylidenephthalide, (Z)-
- CHEMBL1765390
- EINECS 208-991-3
- BDBM50341204
- 3-Butylidenephthalide, 8CI
- 3-Butylidene-1(3H)-isobenzofuranone
- 3-Butylidenephthalide
- (3E)-3-butylidene-2-benzofuran-1-one
- Ligusticum lactone
- SCHEMBL290483
- Butylidene phthalide
- Phthalide, 3-butylidene-
- AKOS032948974
- (E)-3-Butylideneisobenzofuran-1(3H)-one
- SCHEMBL783051
- (Z)-3-Butylidenephthalide
- WMBOCUXXNSOQHM-DHZHZOJOSA-N
- FEMA No. 3333
- NSC 325307
- CHEBI:196485
- S9178G4B3F
- AI3-37306
- 3-Butylidenephthalide, (E)-
- (3E)-3-butylideneisobenzofuran-1-one
- (3E)-3-butylidene-2-benzouran-1-one
- (3E)-3-butylidene-1,3-dihydro-2-benzofuran-1-one
- 551-08-6
- n-Butylidene phthalide
- cis-Butylidenephthalide;(Z)-Butylidenephthalide
- UNII-S9178G4B3F
- E-Butylidenephthalide
- Inchi： 1S/C12H12O2/c1-2-3-8-11-9-6-4-5-7-10(9)12(13)14-11/h4-8H,2-3H2,1H3/b11-8+
- InChI Key： WMBOCUXXNSOQHM-DHZHZOJOSA-N
- SMILES： CCC/C=C1\C2C(=CC=CC=2)C(=O)O\1

Computed Properties

Exact Mass: 188.08376
Monoisotopic Mass: 188.083729621g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 14
Rotatable Bond Count: 2
Complexity: 255
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 1
Undefined Bond Stereocenter Count: 0
XLogP3: 3.2
Topological Polar Surface Area: 26.3Å²

Experimental Properties

PSA: 26.3

E-Butylidenephthalide Pricemore >>

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TRC	B699493-5mg	E-Butylidenephthalide	76681-73-7	5mg	275.00	2021-08-16
TRC	B699493-10mg	E-Butylidenephthalide	76681-73-7	10mg	605.00	2021-08-16
TRC	B699493-25mg	E-Butylidenephthalide	76681-73-7	25mg	1155.00	2021-08-16
TRC	B699493-50mg	E-Butylidenephthalide	76681-73-7	50mg	2200.00	2021-08-16